Cas no 55304-87-5 (2,6-Dibromo-3-(trifluoromethyl)pyridine)

2,6-Dibromo-3-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical chemistry. Its structure, featuring bromine substituents at the 2- and 6-positions and a trifluoromethyl group at the 3-position, enhances its reactivity as an intermediate for cross-coupling reactions, such as Suzuki or Stille couplings. The electron-withdrawing trifluoromethyl group further stabilizes the molecule and influences its electronic properties, making it valuable for designing agrochemicals, pharmaceuticals, and specialty materials. This compound’s high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways. Its stability under standard conditions also facilitates handling and storage in laboratory settings.
2,6-Dibromo-3-(trifluoromethyl)pyridine structure
55304-87-5 structure
Product Name:2,6-Dibromo-3-(trifluoromethyl)pyridine
CAS No:55304-87-5
MF:C6H2Br2F3N
MW:304.889990329742
MDL:MFCD27938900
CID:1092218
PubChem ID:12259389
Update Time:2025-11-02

2,6-Dibromo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-3-(trifluoromethyl)pyridine
    • CS-13271
    • SCHEMBL7110705
    • DTXSID701280535
    • Pyridine, 2,6-dibromo-3-(trifluoromethyl)-
    • AB93073
    • Pyridine,2,6-dibromo-3-(trifluoromethyl)-
    • 2,6-Dibromo-3-trifluoromethyl-pyridine
    • 55304-87-5
    • USODCHBLRDXQHH-UHFFFAOYSA-N
    • AKOS022186881
    • MFCD27938900
    • DB-093495
    • AMY17281
    • MDL: MFCD27938900
    • Inchi: 1S/C6H2Br2F3N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H
    • InChI Key: USODCHBLRDXQHH-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=C(N=1)Br)C(F)(F)F

Computed Properties

  • Exact Mass: 304.84856g/mol
  • Monoisotopic Mass: 302.85061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12.9Ų

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Additional information on 2,6-Dibromo-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2,6-Dibromo-3-(trifluoromethyl)pyridine (CAS No. 55304-87-5)

2,6-Dibromo-3-(trifluoromethyl)pyridine (CAS No. 55304-87-5) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique molecular structure, which includes two bromine atoms and a trifluoromethyl group attached to a pyridine ring. Its chemical stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules.

The 2,6-Dibromo-3-(trifluoromethyl)pyridine molecule is often sought after by researchers and industrial chemists due to its versatility. One of the most common questions in search engines and AI-driven queries is: "What are the applications of 2,6-Dibromo-3-(trifluoromethyl)pyridine?" The answer lies in its role as a building block for active ingredients in crop protection agents and its potential use in the development of novel pharmaceutical compounds. Its electron-withdrawing properties also make it useful in organic electronics and catalysis.

Another trending topic related to 2,6-Dibromo-3-(trifluoromethyl)pyridine is its synthetic pathways. Researchers frequently search for "efficient synthesis methods for 2,6-Dibromo-3-(trifluoromethyl)pyridine" to optimize production processes. The compound can be synthesized through halogenation reactions or via cross-coupling methodologies, which are areas of active research. Its high purity and yield optimization are critical for industrial-scale applications.

The market demand for 2,6-Dibromo-3-(trifluoromethyl)pyridine has been steadily increasing, particularly in regions with robust agrochemical and pharmaceutical industries. Companies are investing in sustainable production methods to meet regulatory and environmental standards. Searches like "suppliers of 2,6-Dibromo-3-(trifluoromethyl)pyridine" and "price trends for 55304-87-5" reflect the commercial interest in this compound.

In the realm of material science, 2,6-Dibromo-3-(trifluoromethyl)pyridine is being explored for its potential in advanced polymers and coating materials. Its ability to impart thermal stability and chemical resistance makes it a candidate for high-performance applications. Researchers are also investigating its role in photoactive materials, which aligns with the growing interest in renewable energy technologies.

Safety and handling of 2,6-Dibromo-3-(trifluoromethyl)pyridine are other frequently searched topics. While the compound is not classified under hazardous categories, proper laboratory practices and storage conditions are essential to ensure safe usage. Queries such as "MSDS for 2,6-Dibromo-3-(trifluoromethyl)pyridine" highlight the need for accessible safety data.

In summary, 2,6-Dibromo-3-(trifluoromethyl)pyridine (CAS No. 55304-87-5) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, coupled with its commercial viability, make it a subject of ongoing research and development. Whether for agrochemical formulations, pharmaceutical intermediates, or advanced materials, this compound continues to play a pivotal role in modern chemistry.

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